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Compound of Interest

Compound Name: GMA-839

Cat. No.: B1671973 Get Quote

Disclaimer: The compound "GMA-839" is not a standard chemical identifier. Based on the

context of researchers, scientists, and drug development professionals, this guide assumes the

user is referring to CB-839, a potent and selective glutaminase 1 (GLS1) inhibitor, also known

as Telaglenastat. CB-839 is an investigational therapeutic with significant interest in cancer

metabolism research. Should you be working with Glycidyl Methacrylate (GMA), please consult

its specific Safety Data Sheet (SDS) as it has different handling requirements.

This document provides immediate safety protocols, operational guidelines, and disposal plans

for the handling of CB-839 in a laboratory setting.

Chemical and Physical Properties
A foundational understanding of CB-839's properties is crucial for its safe handling.

Property Value

Synonyms GLS1 Inhibitor III, Telaglenastat

CAS Number 1439399-58-2

Molecular Formula C₂₆H₂₄F₃N₇O₃S

Molecular Weight 571.6 g/mol

Appearance Crystalline solid

Storage Temperature -20°C
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Personal Protective Equipment (PPE) and Safe
Handling
While CB-839 is not classified as a hazardous substance according to the Globally Harmonized

System (GHS), adherence to standard laboratory safety procedures is essential.

Engineering Controls:

Work in a well-ventilated area. A chemical fume hood is recommended for procedures that

may generate dust or aerosols.

Personal Protective Equipment:

Gloves: Use impermeable and chemical-resistant gloves.

Lab Coat: A standard lab coat should be worn to protect from potential skin contact.

Eye Protection: While the SDS does not mandate eye protection, it is best practice to wear

safety glasses.

Respiratory Protection: Not required for normal handling.

Hygiene Measures:

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Avoid inhalation and contact with skin and eyes.

Storage and Stability
Proper storage is critical to maintain the integrity of CB-839.
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Form Storage Condition Stability

Solid -20°C ≥ 4 years

Stock Solution (in DMSO) -80°C or -20°C
1 year at -80°C, 6 months at

-20°C[1]

Aqueous Solution Room Temperature
Not recommended for storage

for more than one day[1]

Experimental Protocols
Preparation of Stock Solutions:

CB-839 is soluble in organic solvents like DMSO and dimethyl formamide.[1]

To prepare a 10 mM stock solution in DMSO:

Weigh out 5.72 mg of CB-839 powder.

Add 1 mL of DMSO to the powder.

Vortex or sonicate until the solid is completely dissolved. The solubility in DMSO is

approximately 20 mg/mL.[1]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Preparation of working solutions in aqueous buffers:

CB-839 is sparingly soluble in aqueous buffers.[1]

To achieve maximum solubility, first dissolve CB-839 in DMSO and then dilute with the

aqueous buffer of choice.[1]

In Vitro Cell-Based Assay Protocol (Example):
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This protocol outlines a general workflow for treating cancer cell lines with CB-839 to assess its

anti-proliferative effects.

Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them

to adhere overnight.

Drug Preparation: Prepare serial dilutions of the CB-839 stock solution in the appropriate cell

culture medium to achieve the desired final concentrations.

Cell Treatment: Remove the existing medium from the cells and add the medium containing

the various concentrations of CB-839. Include a vehicle control (medium with the same

concentration of DMSO used for the highest CB-839 concentration).

Incubation: Incubate the cells for the desired treatment duration (e.g., 72 hours).

Viability Assay: Assess cell viability using a standard method such as the CellTiter-Glo®

Luminescent Cell Viability Assay.

Data Analysis: Determine the IC₅₀ value by plotting cell viability against the log of the CB-839

concentration.
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In Vitro Cell Viability Assay Workflow for CB-839.

Disposal Plan
Follow institutional and local regulations for chemical waste disposal.
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Step-by-Step Disposal Guidance:

Waste Identification: All materials contaminated with CB-839, including unused solutions,

pipette tips, and culture plates, should be considered chemical waste.

Segregation: Keep CB-839 waste separate from other waste streams like regular trash or

biohazardous waste.

Containerization:

Use a designated, leak-proof, and clearly labeled hazardous waste container.

The container must be compatible with the waste (e.g., a high-density polyethylene

container).

The label should clearly state "Hazardous Waste," "CB-839," and the solvent used (e.g.,

"in DMSO").

Accumulation:

Keep the hazardous waste container securely closed when not in use.

Store the container in a designated, well-ventilated, and secure area.

Disposal:

Arrange for pickup and disposal by your institution's environmental health and safety

(EHS) department or a licensed hazardous waste disposal company.

Do not pour CB-839 waste down the drain or dispose of it in regular trash.

Smaller quantities may be disposable with household waste, but always consult your local

regulations and institutional policies first.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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